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Compound of Interest

Compound Name: 4-Bromo-2,3-difluorobenzaldehyde
CAS No.: 644985-24-0
Cat. No.: B1293408
Get Quote
. J

Executive Summary & Critical Identity Verification

4-Bromo-2,3-difluorobenzaldehyde is a high-value halogenated building block used
extensively in the synthesis of advanced liquid crystal (LC) materials and pharmaceutical active
ingredients (APIs), particularly kinase inhibitors. Its structure features a highly functionalizable
aldehyde "warhead" and a bromine handle for cross-coupling, flanked by two fluorine atoms
that modulate lipophilicity and metabolic stability.

I\ Critical Identity Alert: CAS Number Discrepancy

Researchers must exercise extreme caution regarding database mismatches for this
compound.

e Target Compound: 4-Bromo-2,3-difluorobenzaldehyde[1][2][3]
o Correct CAS:644985-24-0[1][2][3][4]

e Common Confusion: CAS 119895-68-0 is frequently mis-indexed but correctly refers to 2,2-
Difluoro-1,3-benzodioxole-4-carboxaldehyde.
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e Operational Directive: Always verify the structure via NMR or molecular weight (221.00 g/mol
vs. 186.11 g/mol ) before committing to Good Manufacturing Practice (GMP) synthesis.

Physicochemical Profile

The dual fluorine substitution pattern at the 2,3-positions creates a unique electronic
environment, enhancing the electrophilicity of the aldehyde and the lability of the bromine bond
for metal-catalyzed insertion.

Property Specification Notes

Molecular Formula C7H3BrF20

Distinct from benzodioxole

Molecular Weight 221.00 g/mol
analogs (186.11)
White to off-white crystalline High purity (>99%) required for
Appearance
powder OLED/LC use
] ] Sharp melting point indicates
Melting Point 66-67 °C ) )
high purity
- ) ] Thermally stable under
Boiling Point ~245 °C (Predicted) o
standard distillation
N Soluble in THF, DCM, EtOAc; Lipophilic due to difluoro-
Solubility

Insoluble in water substitution

Inert atmosphere (N2/Ar), 2—8 Aldehyde is prone to
Storage o o
°C autoxidation to benzoic acid

Strategic Synthesis: The Turbo-Grignard Protocol

While classical lithiation (n-BuLi) can be used, it poses significant risks of benzyne formation
and "scrambling"” in polyhalogenated aromatics. The industry-standard protocol utilizes the
Knochel Turbo-Grignard (i-PrMgClI-LiCl) method, which allows for selective bromine-
magnesium exchange at controlled temperatures, preventing side reactions.

Retrosynthetic Logic
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The synthesis relies on the symmetry of the starting material, 1,4-dibromo-2,3-difluorobenzene.
Because the molecule is symmetric, lithiation at either bromine position yields the same
intermediate.

Experimental Protocol (Self-Validating)

Reagents: 1,4-Dibromo-2,3-difluorobenzene (1.0 eq), i-PrMgCI-LiCl (1.1 eq, 1.3 M in THF),
DMF (1.5 eq), Anhydrous THF.

o System Prep: Flame-dry a 3-neck round-bottom flask and purge with Argon. Charge with 1,4-
dibromo-2,3-difluorobenzene and anhydrous THF (0.5 M concentration).

e Cryogenic Exchange: Cool the solution to -40 °C. Slowly add i-PrMgCI-LiCl dropwise.
o Checkpoint: Maintain internal temperature below -30 °C to prevent benzyne formation.

o Equilibration: Stir at -35 °C for 1 hour. The formation of the arylmagnesium species is
quantitative.

e Formylation: Add anhydrous DMF (N,N-Dimethylformamide) dropwise. The reaction is
exothermic; control rate to keep T < -20 °C.

e Quench & Workup: Warm to 0 °C and quench with sat. NH4Cl. Extract with EtOAc, wash with
brine, dry over NazSOa.

 Purification: Recrystallize from Heptane/EtOAc to remove traces of the dibromo precursor.

Synthetic Pathway Visualization
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Figure 1: Selective synthesis via Magnesium-Halogen exchange, avoiding benzyne
byproducts.

Reactivity & Functionalization Hub

4-Bromo-2,3-difluorobenzaldehyde serves as a divergent intermediate. The aldehyde (C-1)
and the bromide (C-4) are orthogonal handles.

The "Suzuki-First" Strategy

In drug discovery, it is often strategic to perform Suzuki-Miyaura coupling before manipulating
the aldehyde. The electron-withdrawing fluorine atoms at 2,3-positions activate the C-4
bromine, facilitating oxidative addition of Pd(0).

o Catalyst System: Pd(dppf)Clz or Pd(PPhs)a with K2COs in Dioxane/Water.

e Outcome: Biaryl systems (Liquid Crystals, Kinase Inhibitors).

Reductive Amination (The "Warhead")

The aldehyde is highly electrophilic due to the inductive effect of the fluorines.
e Reaction: Amine (R-NH2) + NaBH(OACc)s in DCE.

o Application: Attaching solubilizing groups (e.g., morpholine, piperazine) common in tyrosine
kinase inhibitors (TKIs) like Gefitinib analogs.

Divergent Workflow Diagram
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Figure 2: Orthogonal functionalization pathways for medicinal and materials chemistry.

Applications in Drug Discovery & Materials
Medicinal Chemistry: Kinase Inhibitors

The 2,3-difluoro motif is a classic bioisostere used to block metabolic "soft spots" on phenyl
rings.

o Mechanism: The C-F bond is metabolically stable against Cytochrome P450 oxidation.

o Case Study: In EGFR inhibitors, replacing a hydrogen with fluorine can increase potency by
filling hydrophobic pockets and altering the pKa of nearby amines (via the benzylamine
linkage).

Advanced Materials: Liquid Crystals

This aldehyde is a precursor to fluorinated biphenyls, which are critical components of Liquid
Crystal Displays (LCDs).

¢ Requirement: Purity must exceed 99.9% (HPLC) to prevent image artifacts (ghosting).

» Role: The fluorine atoms impart negative dielectric anisotropy, essential for Vertical
Alignment (VA) mode displays.
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Safety & Handling Protocols

¢ Signal Word:WARNING
e Hazard Statements: H315 (Skin Irrit.), H319 (Eye Irrit.), H335 (Resp. Irrit.).
» Handling:

o Use only in a chemical fume hood.

o Avoid contact with strong oxidizers.

o Lachrymator Potential: Benzaldehydes with halogens can be mild lachrymators; eye
protection is mandatory.

 Stability: Stable under N2. May darken upon exposure to light/air (oxidation to quinones or
benzoic acids).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293408?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

